Cas no 864814-30-2 ((3-Methyloxolan-3-yl)methanamine)

(3-Methyloxolan-3-yl)methanamine structure
864814-30-2 structure
Product Name:(3-Methyloxolan-3-yl)methanamine
CAS No:864814-30-2
MF:C6H13NO
MW:115.173521757126
MDL:MFCD16856414
CID:2102668
PubChem ID:54593129
Update Time:2024-10-26

(3-Methyloxolan-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-Methyloxolan-3-yl) methanamine
    • 3-AMinoMethyl-3-Methyltetrahydrofuran
    • (3-methyloxolan-3-yl)methanamine
    • (3-Methyltetrahydrofuran-3-yl)methanamine
    • BIHDPCZORCLZAJ-UHFFFAOYSA-N
    • 3-Methyltetrahydrofuran-3-methanamine
    • PB30140
    • 3-methyltetrahydrofuran-3-ylmethylamine
    • (3-methyltetrahydrofuran-3-yl)methylamine
    • Z1267882058
    • Tetrahydro-3-methyl-3-furanmethanamine (ACI)
    • 3-Methyl-3-tetrahydrofuranmethanamine
    • [(3-Methyltetrahydrofuran-3-yl)methyl]amine
    • C-(3-Methyltetrahydrofuran-3-yl)methylamine
    • DB-160464
    • SCHEMBL4898572
    • BS-12935
    • 3-(Aminomethyl)-3-methyltetrahydrofuran
    • MFCD16856414
    • 864814-30-2
    • CS-0053357
    • SY042173
    • 1-(3-METHYLOXOLAN-3-YL)METHANAMINE
    • Tetrahydro-3-methyl-3-furanmethanamine
    • AKOS012016473
    • EN300-76418
    • Z995185734
    • (3-Methyloxolan-3-yl)methanamine
    • MDL: MFCD16856414
    • Inchi: 1S/C6H13NO/c1-6(4-7)2-3-8-5-6/h2-5,7H2,1H3
    • InChI Key: BIHDPCZORCLZAJ-UHFFFAOYSA-N
    • SMILES: O1CC(CN)(C)CC1

Computed Properties

  • Exact Mass: 115.099714038g/mol
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 84.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: -0.1

(3-Methyloxolan-3-yl)methanamine Pricemore >>

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